Cas no 20303-60-0 (beta-Elemenone)

beta-Elemenone structure
beta-Elemenone structure
Product Name:beta-Elemenone
CAS No:20303-60-0
MF:C15H22O
MW:218.334584712982
CID:1392694
PubChem ID:10955018
Update Time:2024-02-29

beta-Elemenone Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanone,5-ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)-, (4S,5S)-
    • (4S)-trans-β-elemenone
    • [4S,(+)]-2-Isopropylidene-4β-isopropenyl-5α-vinyl-5-methylcyclohexanone
    • beta-Elemenone
    • (4S,5S)-5-ethenyl-5-methyl-2-propan-2-ylidene-4-prop-1-en-2-ylcyclohexan-1-one
    • trans-.beta.-Elemenone
    • LMPR0103080001
    • Q67879721
    • 2BH58WTU7X
    • DTXSID701318217
    • (4S,5S)-5-Ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)cyclohexanone
    • Cyclohexanone, 5-ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)-, (4S,5S)-
    • (4S)-trans-beta-Elemenone
    • CHEBI:169732
    • beta-Elemenone, (4S)-trans-
    • ABLPGPHZENVRRH-DZGCQCFKSA-N
    • Cyclohexanone, 5-ethenyl-5-methyl-4-(1-methylethenyl)-2-(1-methylethylidene)-, (4S-trans)-
    • Inchi: 1S/C15H22O/c1-7-15(6)9-14(16)12(10(2)3)8-13(15)11(4)5/h7,13H,1,4,8-9H2,2-3,5-6H3/t13-,15+/m0/s1
    • InChI Key: ABLPGPHZENVRRH-DZGCQCFKSA-N
    • SMILES: O=C1/C(=C(\C)/C)/C[C@@H](C(=C)C)[C@@](C=C)(C)C1

Computed Properties

  • Exact Mass: 218.167065321 g/mol
  • Monoisotopic Mass: 218.167065321 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 218.33
  • XLogP3: 4.4
  • Topological Polar Surface Area: 17.1
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